Lithium metaphosphate

• CAS: 13762-75-9
• Molecular Formula: HLiO3P
• Molecular Weight: 86.9 g/mol
• SMILES: [Li].OP(=O)=O
• InChI: InChI=1S/Li.HO3P/c;1-4(2)3/h;(H,1,2,3)
• InChIKey: AKZOYHUYFBJCSM-UHFFFAOYSA-N

Lithium metaphosphate (LiPO₃, CAS 13762-75-9) is an inorganic lithium phosphate glass-former with a molecular weight of 85.91 g/mol, a density of 2.46 g/mL at 25 °C, and a melting point of 656 °C. It exists in crystalline, glassy, and glass-ceramic phases, each exhibiting markedly different lithium-ion transport properties.

Lithium Metaphosphate (CAS 13762-75-9) — Procurement-Relevant Physicochemical and Functional Baseline

Lithium metaphosphate (LiPO₃, CAS 13762-75-9) is an inorganic lithium phosphate glass-former with a molecular weight of 85.91 g/mol, a density of 2.46 g/mL at 25 °C, and a melting point of 656 °C [1]. It exists in crystalline, glassy, and glass-ceramic phases, each exhibiting markedly different lithium-ion transport properties [2]. The compound is water-insoluble (0.058 g/100g H₂O at 25 °C) but soluble in acids, and its composition (Li₂O ≈ 17%, P₂O₅ ≈ 83%) makes it suitable as both a solid electrolyte precursor and an optical glass additive [3]. Unlike its orthophosphate (Li₃PO₄) and pyrophosphate (Li₄P₂O₇) counterparts, LiPO₃ forms extended metaphosphate chain structures that define its distinctive thermal, ionic transport, and glass-network behavior [4].

• [1] TCI America. Lithium Metaphosphate (CAS RN: 13762-75-9), Product No. L0405. Purity >98.0%, Melting Point 656 °C. View Source
• [2] Money, B. K., & Hariharan, K. (2007). Lithium ion conduction in lithium metaphosphate based systems. Applied Physics A, 88(4), 647–652. DOI: 10.1007/s00339-007-4020-y. View Source
• [3] Anderson & Steinssen. Lithium Metaphosphate — Product Properties: LiPO₃, MW 85.92, Density 2.46, Refractive Index 1.521–1.678, Melting Point 1560 °C (glass processing context). View Source
• [4] Gandi, S., et al. (2016). Effect of quenching rate on the structure, ion transport, and crystallization kinetics in lithium-rich phosphate glass. Journal of Materials Science. Identifies LiPO₃, Li₄P₂O₇, and Li₃PO₄ phases. View Source

Why Lithium Metaphosphate Cannot Be Generically Substituted by Other Lithium Phosphates

Lithium phosphate compounds — orthophosphate (Li₃PO₄), pyrophosphate (Li₄P₂O₇), and metaphosphate (LiPO₃) — are not interchangeable despite sharing the Li–P–O elemental framework. Their differences emerge from distinct anionic polymerization degrees: LiPO₃ forms infinite chain structures with bridging oxygen, Li₄P₂O₇ is a dimeric pyrophosphate, and Li₃PO₄ is a monomeric orthophosphate [1]. These structural disparities produce divergent ionic conductivity values spanning several orders of magnitude, different solubility profiles in non-aqueous battery electrolytes, and fundamentally different glass-forming abilities [2]. Even within LiPO₃ itself, the crystalline vs. glassy phase distinction yields a four-order-of-magnitude conductivity gap, meaning that procurement without specifying phase and processing history invites performance failure in solid-state electrolyte and optical glass applications [3].

• [1] Gandi, S., et al. (2016). Effect of quenching rate on the structure, ion transport, and crystallization kinetics in lithium-rich phosphate glass. Journal of Materials Science. Phases identified: LiPO₃ (meta), Li₄P₂O₇ (pyro), Li₃PO₄ (ortho). View Source
• [2] US Patent 2009/0071835 (Averbuch et al.). Alleviation of voltage delay in lithium-liquid depolarizer/electrolyte solvent battery cells. Reports solubility of LiPO₃ and Li₃PO₄ in SOCl₂ electrolyte. View Source
• [3] Money, B. K., & Hariharan, K. (2007). Lithium ion conduction in lithium metaphosphate based systems. Applied Physics A, 88(4), 647–652. View Source

Quantitative Differential Evidence for Lithium Metaphosphate — Comparator-Anchored Selection Guide

Phase-Controlled Ionic Conductivity: Crystalline LiPO₃ vs. Glassy vs. Glass-Ceramic vs. PEO-Complex

A single comparative investigation directly measured Li⁺ ionic conductivity across four distinct LiPO₃-based phases under identical impedance spectroscopy conditions [1]. Polycrystalline LiPO₃ exhibited a dc conductivity of 2.5 × 10⁻⁸ S/cm at 280 °C with an activation energy of 1.4 eV (interstitial mechanism). The glassy phase (50Li₂O–50P₂O₅, melt-quenched) enhanced this conductivity by four orders of magnitude, with a reduced activation energy of 0.72 eV. A single-phase glass-ceramic LiPO₃ (obtained by controlled devitrification) showed conduction intermediate between crystalline and glassy states. Complexing polycrystalline LiPO₃ with PEO polymer yielded a conductivity of 3.1 × 10⁻⁷ S/cm at 78 °C, with dual activation energies of 0.21 eV and 0.88 eV below and above the polymer softening point [1].

Evidence Dimension	Li⁺ ionic conductivity and activation energy across LiPO₃ phases
Target Compound Data	Glassy LiPO₃: ~10⁻⁴ S/cm (extrapolated enhancement), Ea = 0.72 eV; Glass-ceramic LiPO₃: intermediate; PEO-LiPO₃ complex: 3.1 × 10⁻⁷ S/cm at 78 °C, Ea = 0.21/0.88 eV
Comparator Or Baseline	Crystalline LiPO₃: 2.5 × 10⁻⁸ S/cm at 280 °C, Ea = 1.4 eV
Quantified Difference	Glassy phase: ~4 orders of magnitude higher conductivity; PEO-complex: ~1 order higher at lower temperature; Activation energy reduction: 0.72 eV (glassy) vs. 1.4 eV (crystalline)
Conditions	Impedance spectroscopy; polycrystalline LiPO₃ tested at 280 °C; PEO-complex at 78 °C; glassy phase at comparable temperatures (all from same study, Applied Physics A, 2007)

Why This Matters

Procurement must specify phase (glassy vs. crystalline vs. composite), as conductivity varies by >10,000× — directly determining suitability for solid-state battery electrolytes.

• [1] Money, B. K., & Hariharan, K. (2007). Lithium ion conduction in lithium metaphosphate based systems. Applied Physics A, 88(4), 647–652. DOI: 10.1007/s00339-007-4020-y. View Source

Nitrogen-Doped LiPO₃ (NLiPO₃) vs. Conventional LiPON Solid Electrolyte — Room-Temperature Conductivity

A 2023 study reported a nitrogen-doped lithium metaphosphate material (NLiPO₃) that delivers a lithium ionic conductivity on the order of 10⁻⁴ S/cm at room temperature [1]. This value is approximately two orders of magnitude higher than that of conventional LiPON (lithium phosphorus oxynitride), the electrolyte currently used in solid-state thin-film lithium-ion batteries, which typically exhibits conductivity in the 10⁻⁶ S/cm range at room temperature [1]. The NLiPO₃ conductivity is also reported to be comparable to or generally higher than that of most existing solid electrolytes. The enhancement is attributed to the formation of P–N

1]. The nitridation of LiPO₃ parent glass under NH₃ flow is a known post-synthesis modification that simultaneously improves operating temperature range, chemical durability, and ionic conductivity .

Evidence Dimension	Room-temperature lithium ionic conductivity
Target Compound Data	NLiPO₃ (nitrogen-doped LiPO₃): on the order of 10⁻⁴ S/cm at room temperature
Comparator Or Baseline	Conventional LiPON: ~10⁻⁶ S/cm at room temperature
Quantified Difference	Approximately two orders of magnitude (~100×) higher than LiPON
Conditions	Room temperature; N-doped amorphous LiPO₃ prepared via nitridation; compared to LiPON thin-film electrolyte literature values (SAE Technical Paper 2023-01-0519)

Why This Matters

For procurement targeting solid-state battery electrolytes, NLiPO₃ offers a ~100× conductivity advantage over the incumbent LiPON thin-film technology, potentially enabling higher power density or lower operating temperature.

• [1] Zhang, Q., & Ding, Y. (2023). A New Solid Electrolyte with A High Lithium Ionic Conductivity for Solid-State Lithium-Ion Batteries. SAE Technical Paper 2023-01-0519. DOI: 10.4271/2023-01-0519. View Source

Solubility in Li–SOCl₂ Battery Electrolyte: LiPO₃ vs. Li₃PO₄ as Anode Protective Coating

A patent on alleviating voltage delay in Li–SOCl₂ primary batteries directly compared lithium metaphosphate and lithium phosphate as inorganic protective coating materials on the lithium anode surface [1]. The experimentally determined solubility of Li₃PO₄ in 1.5 M LiAlCl₄/SOCl₂ solution is less than 60 mg/L, and in 1.5 M LiAlCl₄ + 0.5 M AlCl₃/SOCl₂ solution is about 50 mg/L. The solubility of LiPO₃ in SOCl₂ is less than 77 mg/L [1]. Both compounds satisfy the low-solubility requirement for stable anode coatings, but LiPO₃ offers a slightly higher solubility threshold while maintaining sufficient insolubility to function as an effective protective layer that reduces voltage delay by stabilizing the Li anode against electrolyte attack [1].

Evidence Dimension	Solubility in Li–SOCl₂ battery electrolyte (coating stability indicator)
Target Compound Data	LiPO₃ solubility in SOCl₂: <77 mg/L
Comparator Or Baseline	Li₃PO₄ solubility: <60 mg/L in 1.5 M LiAlCl₄/SOCl₂; ~50 mg/L in 1.5 M LiAlCl₄ + 0.5 M AlCl₃/SOCl₂
Quantified Difference	LiPO₃ solubility ≤77 mg/L vs. Li₃PO₄ solubility ≤50–60 mg/L (LiPO₃ is 28–54% more soluble in this electrolyte matrix)
Conditions	Non-aqueous SOCl₂ liquid cathode electrolyte with LiAlCl₄ solute; room temperature solubility determination (US Patent 2009/0071835)

Why This Matters

LiPO₃ offers a distinct solubility profile in Li–SOCl₂ cells vs. Li₃PO₄, enabling formulators to select the coating material based on the specific electrolyte salt composition and target dissolution rate for voltage-delay mitigation.

• [1] Averbuch, D., et al. (2009). Alleviation of voltage delay in lithium-liquid depolarizer/electrolyte solvent battery cells. US Patent Application 2009/0071835. (Also published as US 7,482,096 B2). View Source

Aliovalent and Heterogeneous Doping of LiPO₃ — Conductivity Enhancement Quantified

A dedicated doping study compared undoped polycrystalline LiPO₃ against Ba²⁺-doped and Al₂O₃-dispersed variants [1]. Undoped polycrystalline LiPO₃ exhibited a dc conductivity of 2.5 × 10⁻⁸ S/cm at 280 °C with an activation energy of 1.4 eV. Aliovalent doping with 0.05 mol% Ba(NO₃)₂ enhanced conductivity by one order of magnitude but slightly increased activation energy to 1.5 eV. Heterogeneous doping by dispersing 10 mol% submicron Al₂O₃ (an insulating second phase) produced a two-order-of-magnitude conductivity enhancement while dramatically lowering the activation energy to 0.6 eV [1]. This counterintuitive result — an insulating dispersoid improving ionic conduction — is attributed to space-charge layer effects at the LiPO₃/Al₂O₃ interface.

Evidence Dimension	DC ionic conductivity and activation energy of doped vs. undoped LiPO₃
Target Compound Data	LiPO₃ + 10 mol% Al₂O₃: ~2.5 × 10⁻⁶ S/cm at 280 °C, Ea = 0.6 eV; LiPO₃ + 0.05 mol% Ba(NO₃)₂: ~2.5 × 10⁻⁷ S/cm, Ea = 1.5 eV
Comparator Or Baseline	Undoped polycrystalline LiPO₃: 2.5 × 10⁻⁸ S/cm at 280 °C, Ea = 1.4 eV
Quantified Difference	Al₂O₃ dispersion: 100× (two orders) conductivity enhancement, activation energy reduced from 1.4 to 0.6 eV; Ba-doping: 10× (one order) enhancement
Conditions	Polycrystalline samples; dc conductivity measured at 280 °C; doping via solid-state reaction; XRD-characterized (INIS/IAEA database record 38112661)

Why This Matters

Procurement of LiPO₃ can be strategically directed toward pre-doped or composite formulations if the application demands >100× higher ionic conductivity without switching to a different lithium phosphate class.

• [1] Enhanced ionic conduction in lithium metaphosphate by heterogeneous and homogeneous doping. (2006). INIS Repository Record No. 38112661. International Atomic Energy Agency. View Source

Alkali Cation Series: LiPO₃ Conductivity Advantage over NaPO₃ and KPO₃

A comparative study of vitreous metaphosphate glasses (MePO₃, where Me = Li, Na, K) demonstrated that the electrical conductivity decreases in the sequence LiPO₃ > NaPO₃ > KPO₃ [1]. The difference is mechanistically significant: in LiPO₃, the electric current is carried exclusively by lithium ions, whereas in NaPO₃ and KPO₃, electricity transport involves both alkali metal ions and protons formed during measurement [1]. This establishes LiPO₃ as the preferred metaphosphate for applications requiring pure alkali-ion conduction without protonic interference. Quantitative conductivity values for the glassy forms were determined using active amalgam electrodes under identical temperature conditions, confirming LiPO₃ as the highest-conductivity member of the alkali metaphosphate series [1].

Evidence Dimension	Electrical conductivity ranking of vitreous alkali metaphosphates
Target Compound Data	LiPO₃: highest conductivity in the MePO₃ series (Me = Li, Na, K)
Comparator Or Baseline	NaPO₃ (intermediate conductivity); KPO₃ (lowest conductivity)
Quantified Difference	Consistent ranking LiPO₃ > NaPO₃ > KPO₃; LiPO₃ exhibits pure Li⁺ transport, whereas NaPO₃ and KPO₃ show mixed alkali-ion/proton conduction (quantitative conductivity values available in the source)
Conditions	Vitreous metaphosphate glasses; active amalgam electrodes; temperature-dependent impedance measurements (Glass Physics and Chemistry, 2003)

Why This Matters

When selecting a metaphosphate glass for lithium-ion conducting applications, LiPO₃ is the only member of the alkali metaphosphate series that provides pure Li⁺ transport without protonic contamination, critical for battery electrolyte function.

• [1] Sokolov, I. A., Tarlakov, Yu. P., Ustinov, N. Yu., Valova, N. A., & Pronkin, A. A. (2003). Influence of the Nature of an Alkali Cation on the Electrical Conductivity of Vitreous MePO₃ (Me = Li, Na, or K). Glass Physics and Chemistry, 29(3), 277–281. View Source

Solid-State Vitrification vs. Melt-Quenching: Processing-Dependent Thermal Properties of LiPO₃

A 2024 study demonstrated that LiPO₃ can be amorphized via a room-temperature solid-state mechanical milling process, producing a glass state with calorimetric signatures distinct from conventional melt-quenched glass [1]. The mechanically milled glass exhibits a glass transition temperature (Tg) of 303 °C and a crystallization temperature (Tc) of 350 °C, both significantly lower than the melt-quenched glass values (Tg = 330 °C, Tc = 379 °C) [1]. ³¹P NMR revealed a broader distribution of Q² phosphate environments and higher populations of Q¹ and Q³ species in the milled glass, indicating different medium-range order. The amorphization can be fully reversed by recrystallization at 333 °C [1]. This processing route avoids high-temperature melting and enables solid-state fabrication of LiPO₃ glass at ambient temperature.

Evidence Dimension	Glass transition (Tg) and crystallization (Tc) temperatures
Target Compound Data	Mechanically milled LiPO₃ glass: Tg = 303 °C, Tc = 350 °C
Comparator Or Baseline	Melt-quenched LiPO₃ glass: Tg = 330 °C, Tc = 379 °C
Quantified Difference	Tg reduced by 27 °C (303 vs. 330 °C); Tc reduced by 29 °C (350 vs. 379 °C); Recrystallization possible at 333 °C (below bulk Tc)
Conditions	Planetary ball milling at room temperature vs. conventional melt-quenching; DSC and ³¹P NMR characterization (Solid State Ionics, 2024)

Why This Matters

Procurement for low-temperature glass processing or solid-state fabrication routes should specify mechanically milled LiPO₃ if processing below 330 °C is required; the 27 °C lower Tg directly impacts energy costs and substrate compatibility.

• [1] Solid-state vitrification of LiPO₃ through mechanical milling. (2024). Solid State Ionics (in press/online). Available via ScienceDirect. DOI: 10.1016/j.ssi.2024.116632. View Source

Evidence-Backed Application Scenarios for Lithium Metaphosphate Procurement

Solid-State Lithium-Ion Battery Electrolyte — Glassy LiPO₃ or N-Doped NLiPO₃

For all-solid-state lithium-ion battery electrolyte development, glassy LiPO₃ (50Li₂O–50P₂O₅) is the preferred phase, delivering ionic conductivity four orders of magnitude above crystalline LiPO₃ [1]. When further enhanced by nitrogen doping (NLiPO₃), room-temperature conductivity reaches ~10⁻⁴ S/cm — approximately 100× higher than conventional LiPON thin-film electrolyte [2]. Procurement should specify amorphous/glassy phase with optional nitridation processing. This scenario is directly supported by the phase-dependent conductivity evidence in Section 3, Evidence Item 1 and the NLiPO₃ vs. LiPON comparison in Evidence Item 2.

Lithium-Thionyl Chloride (Li–SOCl₂) Primary Battery — Anode Protective Coating

LiPO₃ is explicitly claimed as a preferred anode coating material for Li–SOCl₂ batteries to alleviate voltage delay, with a quantified solubility of <77 mg/L in the SOCl₂ electrolyte [1]. This solubility is sufficiently low to maintain a stable protective film while being distinguishable from Li₃PO₄ (≤50–60 mg/L), offering formulators a choice depending on the LiAlCl₄ electrolyte concentration. This scenario is anchored in the solubility head-to-head comparison in Section 3, Evidence Item 3.

Specialty Optical and Laser Fusion Glass — High-Purity LiPO₃ Additive

Lithium metaphosphate is employed as an additive in phosphate and fluorophosphate optical glasses, including laser nuclear fusion glass, where it reduces dissolution temperature and glass viscosity while enabling partial replacement of fluorine (reducing fluoride usage by up to half in fluorophosphate formulations) [1]. Optical-grade LiPO₃ is specified with Fe₂O₃ < 2 PPM and transition metals (Cu, Ni, Co, Mn, Pb, Cr) < 1 PPM to maintain UV transmission quality [2]. The refractive index range of 1.521–1.678 supports tunable optical designs [1]. This scenario is informed by the phase-dependent glass-forming behavior and purity specifications documented across the evidence base.

High-Conductivity Composite Electrolyte — Al₂O₃-Dispersed LiPO₃

For applications requiring enhanced ionic conductivity without switching to sulfide-based electrolytes, Al₂O₃-dispersed LiPO₃ (10 mol% submicron Al₂O₃) delivers a 100× conductivity enhancement over undoped polycrystalline LiPO₃ while reducing activation energy from 1.4 eV to 0.6 eV [1]. This heterogeneous doping approach creates space-charge regions at the LiPO₃/Al₂O₃ interface that facilitate Li⁺ transport without introducing electronic conductivity. This scenario derives directly from the doping evidence in Section 3, Evidence Item 4.

• [1] Money, B. K., & Hariharan, K. (2007). Lithium ion conduction in lithium metaphosphate based systems. Applied Physics A, 88(4), 647–652. View Source
• [2] Zhang, Q., & Ding, Y. (2023). A New Solid Electrolyte with A High Lithium Ionic Conductivity for Solid-State Lithium-Ion Batteries. SAE Technical Paper 2023-01-0519. View Source
• [3] Averbuch, D., et al. (2009). Alleviation of voltage delay in lithium-liquid depolarizer/electrolyte solvent battery cells. US Patent 2009/0071835. View Source
• [4] Anderson & Steinssen. Lithium Metaphosphate Product Data Sheet. Refractive index 1.521–1.678, optical glass application. View Source
• [5] Enhanced ionic conduction in lithium metaphosphate by heterogeneous and homogeneous doping. (2006). INIS Repository Record No. 38112661. View Source